Cas no 1036-50-6 (4(3H)-Quinazolinone,8-methoxy-2-(4-methoxyphenyl)-)

• Product name: 4(3H)-Quinazolinone,8-methoxy-2-(4-methoxyphenyl)-
• CAS No: 1036-50-6
• MF: C₁₆H₁₄N₂O₃
• MW: 282.29396
• CID: 117386
• PubChem ID: 135417258

4(3H)-Quinazolinone,8-methoxy-2-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Quinazolinone,8-methoxy-2-(4-methoxyphenyl)-
• 4(1H)-Quinazolinone, 8-methoxy-2-(4-methoxyphenyl)- (9CI)
• 8-methoxy-2-(4-methoxyphenyl)-1H-quinazolin-4-one
• 4(3H)-Quinazolinone,8-methoxy-2-(p-methoxyphenyl)- (7CI,8CI)
• 4(1H)-Quinazolinone, 8-methoxy-2-(4-methoxyphenyl)- (9CI)
• 8-Methoxy-2-(4'-methoxyphenyl)quinazolin-4-[3 H]-one
• SCHEMBL15775404
• 1036-50-6
• 2-(4-Methoxyphenyl)-8-methoxyquinazoline-4(3H)-one
• QUWZBGKVPVWAEZ-UHFFFAOYSA-N
• BDBM50068776
• 8-Methoxy-2-(4-methoxy-phenyl)-3H-quinazolin-4-one
• 4(1h)-quinazolinone,8-methoxy-2-(4-methoxyphenyl)-
• BDBM50188470
• SCHEMBL7568249
• CHEMBL340481
• 8-methoxy-2-(4-methoxyphenyl)-3H-quinazolin-4-one

• Inchi： InChI=1S/C16H14N2O3/c1-20-11-8-6-10(7-9-11)15-17-14-12(16(19)18-15)4-3-5-13(14)21-2/h3-9H,1-2H3,(H,17,18,19)
• InChI Key： QUWZBGKVPVWAEZ-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C2=NC(=O)C3=CC=CC(OC)=C3N2)C=C1

Computed Properties

• Exact Mass: 282.10052
• Monoisotopic Mass: 282.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.9Ų
• XLogP3: 2.3

Experimental Properties

• PSA: 59.92
• LogP: 2.60730